Cas no 34328-47-7 (4-Bromo-3-(trifluoromethyl)benzaldehyde)

4-Bromo-3-(trifluoromethyl)benzaldehyde is a versatile aromatic aldehyde featuring both bromo and trifluoromethyl substituents on the benzene ring. This compound is widely used as a key intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications, due to its reactive aldehyde group and electron-withdrawing substituents. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it valuable in drug development. The bromo substituent further allows for selective functionalization via cross-coupling reactions. Its well-defined structure and high purity ensure consistent performance in synthetic pathways, making it a reliable building block for complex molecule construction.
4-Bromo-3-(trifluoromethyl)benzaldehyde structure
34328-47-7 structure
Product Name:4-Bromo-3-(trifluoromethyl)benzaldehyde
CAS No:34328-47-7
MF:C8H4BrF3O
MW:253.015972137451
MDL:MFCD08059130
CID:294765
PubChem ID:12187220
Update Time:2025-10-29

4-Bromo-3-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3-(trifluoromethyl)benzaldehyde
    • 4-BROMO-3-TRIFLUOROMETHYL-BENZALDEHYDE
    • Benzaldehyde,4-bromo-3-(trifluoromethyl)-
    • 2-Bromo-5-formylbenzotrifluoride
    • 3-Trifluor-4-brombenzaldehyd
    • 4-dibromo-3-(trifluoromethyl)benzaldehyde
    • PC5738
    • Benzaldehyde, 4-bromo-3-(trifluoromethyl)-
    • 4-BROMO-3-(TRIFLOROMETHYL)BENZALDEHYDE
    • JPNOSHZBKVMMSB-UHFFFAOYSA-N
    • SBB101190
    • CL9171
    • CM11866
    • AS05544
    • AM61460
    • ST2411194
    • AB0024337
    • W5583
    • DTXSID10479682
    • EN300-1725332
    • 34328-47-7
    • 4-Bromo-3-(trifluoromethyl)benzaldehyde, AldrichCPR
    • FT-0746419
    • SY025162
    • AKOS015888485
    • SCHEMBL5546389
    • Z1269170025
    • CS-W022099
    • MFCD08059130
    • PS-7447
    • DB-068968
    • MDL： MFCD08059130
    • Inchi： 1S/C8H4BrF3O/c9-7-2-1-5(4-13)3-6(7)8(10,11)12/h1-4H
    • InChI Key： JPNOSHZBKVMMSB-UHFFFAOYSA-N
    • SMILES： BrC1=CC=C(C=O)C=C1C(F)(F)F

Computed Properties

  • Exact Mass: 251.94000
  • Monoisotopic Mass: 251.94
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 3

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.677
  • Melting Point: 51-54 ºC
  • Boiling Point: 237 ºC
  • Flash Point: 97
  • Refractive Index: 1.518
  • PSA: 17.07000
  • LogP: 3.28040
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-Bromo-3-(trifluoromethyl)benzaldehyde Security Information

4-Bromo-3-(trifluoromethyl)benzaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

4-Bromo-3-(trifluoromethyl)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
045030-250mg
4-Bromo-3-(trifluoromethyl)benzaldehyde
 34328-47-7 98%
250mg
 ￡17.00 2022-03-01
Fluorochem
045030-1g
4-Bromo-3-(trifluoromethyl)benzaldehyde
 34328-47-7 98%
1g
 ￡43.00 2022-03-01
Fluorochem
045030-5g
4-Bromo-3-(trifluoromethyl)benzaldehyde
 34328-47-7 98%
5g
 ￡128.00 2022-03-01
Fluorochem
045030-10g
4-Bromo-3-(trifluoromethyl)benzaldehyde
 34328-47-7 98%
10g
 ￡191.00 2022-03-01
Chemenu
CM252346-5g
4-Bromo-3-(trifluoromethyl)benzaldehyde
 34328-47-7 95+%
5g
 $231 2021-06-16
Chemenu
CM252346-10g
4-Bromo-3-(trifluoromethyl)benzaldehyde
 34328-47-7 95+%
10g
 $443 2021-06-16
Chemenu
CM252346-25g
4-Bromo-3-(trifluoromethyl)benzaldehyde
 34328-47-7 95+%
25g
 $924 2021-06-16
Alichem
A014000070-250mg
4-Bromo-3-(trifluoromethyl)benzaldehyde
 34328-47-7 97%
250mg
 $470.40 2023-09-02
Alichem
A014000070-500mg
4-Bromo-3-(trifluoromethyl)benzaldehyde
 34328-47-7 97%
500mg
 $782.40 2023-09-02
Alichem
A014000070-1g
4-Bromo-3-(trifluoromethyl)benzaldehyde
 34328-47-7 97%
1g
 $1490.00 2023-09-02

4-Bromo-3-(trifluoromethyl)benzaldehyde Related Literature

Related Categories

34328-47-7 (4-Bromo-3-(trifluoromethyl)benzaldehyde) Related Products

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.